Cas no 2171727-67-4 (3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid)

• Product Name: 3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid
• CAS No: 2171727-67-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6234842
• PubChem ID: 165829319
• Update Time: 2025-07-23

3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid
• 2171727-67-4
• 3-cyclopropyl-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid
• EN300-1508538

• Inchi： 1S/C27H32N2O5/c1-17(10-13-25(30)29-24(26(31)32)14-18-11-12-18)15-28-27(33)34-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,17-18,23-24H,10-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： DIGUXRFMHIDONQ-UHFFFAOYSA-N
• SMILES： OC(C(CC1CC1)NC(CCC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid

Comprehensive Analysis of 3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid (CAS No. 2171727-67-4)

In the realm of synthetic organic chemistry and pharmaceutical research, 3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid (CAS No. 2171727-67-4) has garnered significant attention due to its unique structural features and potential applications. This compound, often abbreviated as Fmoc-protected cyclopropyl amino acid derivative, is a critical intermediate in peptide synthesis and drug discovery. Its cyclopropyl group and Fmoc-protected amine moiety make it a versatile building block for designing bioactive molecules, particularly in the development of protease inhibitors and GPCR-targeted therapeutics.

The growing interest in peptide-based therapeutics and small-molecule drugs has propelled the demand for specialized amino acid derivatives like 3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid. Researchers frequently search for terms such as "Fmoc-amino acid synthesis", "cyclopropyl amino acid applications", and "CAS 2171727-67-4 uses", reflecting its relevance in modern medicinal chemistry. The compound’s sterically constrained cyclopropane ring enhances metabolic stability, a hot topic in drug design, as it addresses challenges like rapid in vivo degradation.

From a synthetic perspective, the Fmoc (9-fluorenylmethoxycarbonyl) protecting group in this compound is pivotal for solid-phase peptide synthesis (SPPS), a technique widely used in producing peptides for cancer immunotherapy and antimicrobial agents. The CAS No. 2171727-67-4 is often referenced in protocols for constructing unnatural amino acids, which are increasingly explored in bioconjugation and ADC (antibody-drug conjugate) development. These applications align with trending searches like "Fmoc deprotection methods" and "peptide modifications for drug delivery".

Quality and purity are paramount for 3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid, given its role in precision medicine. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its integrity, a point of interest for labs focusing on high-throughput screening. The compound’s chiral centers also make it a subject of studies on enantioselective synthesis, resonating with queries like "chiral amino acid derivatives" and "asymmetric cyclopropanation".

In conclusion, CAS No. 2171727-67-4 represents a nexus of innovation in peptide chemistry and drug development. Its structural complexity and functional adaptability position it as a valuable tool for researchers tackling challenges in targeted therapy and biomolecular engineering. As the scientific community continues to explore its potential, this compound will likely remain a staple in the toolkit of synthetic and medicinal chemists worldwide.